Control of nitrosamines during non-potable and de facto wastewater reuse with medium pressure ultraviolet light and preformed monochloramine†
Environmental Science: Water Research & Technology Pub Date: 2016-03-18 DOI: 10.1039/C6EW00044D
Abstract
Water utilities practicing chlorination of poorly nitrified wastewater effluents for non-potable reuse, or of ammonia-containing, wastewater-impacted source waters during de facto reuse may form N-nitrosodimethylamine (NDMA) by reactions between wastewater-derived NDMA precursors and inorganic chloramines formed in situ when chlorine reacts with ammonia. Treatment with moderate doses (186 mJ cm−2 germicidal fluence) of UV from medium pressure mercury lamps (MPUV) upstream of chloramination minimized NDMA formation by destroying ambient NDMA (i.e., the NDMA occurring in wastewater) by >70% and deactivating chloramine-reactive NDMA precursors by 46%. UV from low pressure mercury lamps (LPUV) was less effective for NDMA precursor deactivation. Ozonation does not destroy ambient NDMA and formed significant levels of NDMA from ozone-reactive precursors. For waters with low ammonia concentrations, breakpoint chlorination deactivated NDMA precursors, but does not destroy ambient NDMA, and formed an array of regulated and unregulated halogenated byproducts. Even over a 3 d contact time, application of preformed monochloramine reduced NDMA formation by 39% by minimizing the exposure to inorganic dichloramine, the inorganic chloramine precursor to NDMA. However, the benefit of preformed monochloramine was restricted to waters with low to moderate ammonia concentrations (<20 mg L−1 as N), because dichloramine formation during in situ chloramination is less important for high ammonia waters. Overall, the combination of MPUV with preformed monochloramine reduced final NDMA concentrations by 73–93% relative to in situ chloramination, a common current practice for non-potable reuse.
Recommended Literature
- [1] Examination of deposit in commercial diluted phosphoric acid
- [2] Excited-state proton-coupled electron transfer within ion pairs†
- [3] Enantiomorphic symmetry breaking in crystallization of molten sodium chlorate†
- [4] Evolution and characterization of a benzylguanine-binding RNA aptamer†
- [5] Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†
- [6] Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†
- [7] Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion
- [8] Distinctive size effects of Pt nanoparticles immobilized on Fe3O4@PPy used as an efficient recyclable catalyst for benzylic alcohol aerobic oxidation and hydrogenation reduction of nitroaromatics
- [9] Dissociative dynamics of O2 on Ag(110)†
- [10] Distribution and patterns of use of food additives in foods and beverages available in Brazilian supermarkets†
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
